3-(4-Butoxyphenyl)propanethioamide

• CAS No.: 89790-06-7
• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol
• IUPAC Name: 3-(4-butoxyphenyl)propanethioamide
• InChI: InChI=1S/C13H19NOS/c1-2-3-10-15-12-7-4-11(5-8-12)6-9-13(14)16/h4-5,7-8H,2-3,6,9-10H2,1H3,(H2,14,16)
• InChI Key: DURVNLQXOMHJMY-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)CCC(=S)N
• Synonyms: 3-(4-butoxyphenyl)propyl thioamide; BOPPT

Description

3-(4-Butoxyphenyl)propanethioamide is a thioamide derivative characterized by a 4-butoxyphenyl group attached to a propanethioamide backbone. Its molecular formula is C₁₃H₂₀ONS, with a molar mass of 238.38 g/mol. The thioamide (-C(S)NH₂) group replaces the oxygen atom in traditional amides with sulfur, enhancing nucleophilicity and enabling participation in thiol-based reactions. The 4-butoxyphenyl substituent introduces electron-donating effects via its ether oxygen, while the butyl chain contributes moderate lipophilicity.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Thioamide Derivatives

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Substituent Effects	Reactivity & Applications
3-(4-Butoxyphenyl)propanethioamide	C₁₃H₂₀ONS	238.38	Thioamide, 4-butoxyphenyl	Electron-donating via ether oxygen; moderate steric hindrance	Moderate nucleophilicity; suited for reactions requiring balanced solubility and reactivity. Potential in medicinal chemistry .
3-(5,6-Dimethyl-1H-benzimidazol-1-yl)propanethioamide	C₁₂H₁₄N₄S	246.33	Thioamide, benzimidazole	Strong hydrogen bonding and dipole-dipole interactions due to aromatic N-heterocycle	High nucleophilicity; versatile in catalysis and multicomponent reactions .
3-(2,4-Di-tert-butylphenoxy)propanethioamide	C₁₇H₂₇NOS	293.47	Thioamide, bulky phenoxy	Steric hindrance from tert-butyl groups; reduced solubility in polar solvents	Limited reactivity due to steric effects; used in specialty materials or stabilized intermediates .
2-(4-Isobutylphenyl)propanethioamide	C₁₃H₁₉NS	221.36	Thioamide, isobutylphenyl	Lipophilic alkyl chain; electron-donating alkyl group	Enhanced membrane permeability; applicable in hydrophobic reaction environments .

Key Findings:

Electronic and Steric Effects: The 4-butoxyphenyl group in the target compound provides electron-donating properties without significant steric hindrance, unlike the bulky tert-butyl groups in 3-(2,4-di-tert-butylphenoxy)propanethioamide . The benzimidazole derivative exhibits stronger hydrogen bonding, enhancing its reactivity in polar solvents compared to the target compound .

Reactivity :

• Thioamide groups universally increase nucleophilicity, but substituents modulate this effect. The benzimidazole analog’s aromatic system facilitates higher reactivity in catalytic processes, while the target compound’s butoxyphenyl group offers a balance between reactivity and solubility .

Physicochemical Properties: The target compound’s molar mass (238.38 g/mol) is lower than that of the tert-butylphenoxy derivative (293.47 g/mol), suggesting better solubility in organic solvents . The isobutylphenyl analog’s lipophilicity makes it more suitable for lipid-rich environments, whereas the butoxyphenyl group’s ether oxygen improves polar solvent compatibility .

Applications :

• Benzimidazole derivatives are widely used in catalysis and drug synthesis due to their robust reactivity .
• The target compound’s balanced properties position it as a candidate for intermediate roles in organic synthesis or as a scaffold for bioactive molecules .